Cas no 2168232-28-6 (4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol)

• Product Name: 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol
• CAS No: 2168232-28-6
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 6301406
• PubChem ID: 165522273
• Update Time: 2025-06-12

4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol
• 4-[amino(cyclopropyl)methyl]-2-bromo-5-fluorophenol
• EN300-1277116
• 2168232-28-6

• Inchi： 1S/C10H11BrFNO/c11-7-3-6(8(12)4-9(7)14)10(13)5-1-2-5/h3-5,10,14H,1-2,13H2
• InChI Key： LJGWRYAPRLYLOL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)C(C1CC1)N)F)O

Computed Properties

• Exact Mass: 259.00080g/mol
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol

Introduction to 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol (CAS No. 2168232-28-6)

4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol (CAS No. 2168232-28-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in various therapeutic areas, including oncology, neurology, and infectious diseases. The combination of a cyclopropyl group, a bromo substituent, a fluoro atom, and an amino functional group makes it an intriguing molecule for further exploration.

The chemical structure of 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol is defined by its aromatic ring with specific functional groups attached. The presence of the bromo and fluoro substituents imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The cyclopropyl group adds conformational rigidity, while the amino group provides a site for potential hydrogen bonding and other interactions with biological targets.

In recent years, there has been a growing interest in the development of small molecules with specific biological activities for therapeutic purposes. 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity against various cancer cell lines, particularly those resistant to conventional therapies. The unique combination of substituents in this molecule may contribute to its ability to overcome drug resistance mechanisms.

Beyond oncology, 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol has also shown potential in neurodegenerative diseases. Studies have indicated that this compound can modulate specific neurotransmitter systems and may have neuroprotective effects. The ability to cross the blood-brain barrier is a critical factor in the development of drugs for neurological disorders, and preliminary data suggest that this compound may possess favorable pharmacokinetic properties for such applications.

Infectious diseases represent another area where 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol shows promise. Research has demonstrated that this compound can inhibit the replication of certain viruses and bacteria, making it a potential candidate for the development of new antiviral and antibacterial agents. The mechanism of action appears to involve interference with key viral or bacterial enzymes, which could lead to novel therapeutic strategies.

The synthesis of 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the substitution of halogens on an aromatic ring followed by functional group modifications. Advances in synthetic chemistry have enabled the efficient production of this compound on both laboratory and industrial scales.

To further explore the potential applications of 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol, ongoing research is focusing on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. These studies aim to identify key structural features that enhance biological activity while minimizing toxicity and side effects. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict the interactions between this compound and its biological targets.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic solutions. While early-stage clinical trials for compounds derived from 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol are still in progress, preliminary results are encouraging. These trials are designed to evaluate the safety, tolerability, and efficacy of these compounds in human subjects.

In conclusion, 4-amino(cyclopropyl)methyl-2-bromo-5-fluorophenol (CAS No. 2168232-28-6) is a promising compound with diverse potential applications in medicine. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this molecule may play a significant role in advancing treatments for various diseases.